Cas no 774225-41-1 (tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate)

• Product Name: tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate
• CAS No: 774225-41-1
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD19335037
• CID: 3406232
• PubChem ID: 11242589
• Update Time: 2025-06-12

tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [(4-CHLOROPHENYL)CYANOMETHYL]-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate
• EN300-247433
• 774225-41-1
• tert-butyl N-[(4-chlorophenyl)(cyano)methyl]carbamate

• MDL： MFCD19335037
• Inchi： 1S/C13H15ClN2O2/c1-13(2,3)18-12(17)16-11(8-15)9-4-6-10(14)7-5-9/h4-7,11H,1-3H3,(H,16,17)
• InChI Key： YFWXHIMUNFLFBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.0822054Da
• Monoisotopic Mass: 266.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate

Comprehensive Overview of tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate (CAS No. 774225-41-1)

tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate (CAS 774225-41-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring a tert-butyl group, a 4-chlorophenyl ring, and a cyano functional group, makes it a versatile building block in synthetic chemistry. Researchers and industries value this compound for its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for high-purity intermediates like tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate has surged due to advancements in precision medicine and green chemistry. A trending topic in scientific communities is the compound's potential application in kinase inhibitor synthesis, a hot area in cancer therapy research. Additionally, its stability under mild conditions aligns with the growing focus on sustainable synthesis methods, addressing environmental concerns in chemical manufacturing.

The compound's CAS No. 774225-41-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D. Common queries include its solubility in organic solvents, reaction mechanisms involving the cyano group, and scalability for commercial production. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From a structural-activity relationship (SAR) perspective, the 4-chlorophenyl moiety in tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate contributes to enhanced lipophilicity, a property leveraged in designing blood-brain barrier (BBB)-penetrant drugs. This aligns with current interests in neurological disorder treatments, where researchers explore modifications to optimize bioavailability and target selectivity.

In summary, tert-butyl N-(4-chlorophenyl)(cyano)methylcarbamate (CAS 774225-41-1) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted roles—from pharmaceutical scaffolds to agrochemical precursors—underscore its importance in addressing global challenges in healthcare and food security.